Cas no 2190365-61-6 (4-cyclobutyl-N-[(3,4-dimethoxyphenyl)methyl]-1,4-diazepane-1-carboxamide)

• Product Name: 4-cyclobutyl-N-[(3,4-dimethoxyphenyl)methyl]-1,4-diazepane-1-carboxamide
• CAS No: 2190365-61-6
• MF: C₁₉H₂₉N₃O₃
• MW: 347.451864957809
• CID: 5337681
• Update Time: 2025-06-08

4-cyclobutyl-N-[(3,4-dimethoxyphenyl)methyl]-1,4-diazepane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-cyclobutyl-N-(3,4-dimethoxybenzyl)-1,4-diazepane-1-carboxamide
• 4-cyclobutyl-N-[(3,4-dimethoxyphenyl)methyl]-1,4-diazepane-1-carboxamide

• Inchi： 1S/C19H29N3O3/c1-24-17-8-7-15(13-18(17)25-2)14-20-19(23)22-10-4-9-21(11-12-22)16-5-3-6-16/h7-8,13,16H,3-6,9-12,14H2,1-2H3,(H,20,23)
• InChI Key： HGTIBNQWHWJARG-UHFFFAOYSA-N
• SMILES： O=C(NCC1C=CC(=C(C=1)OC)OC)N1CCCN(CC1)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 430
• XLogP3: 2.1
• Topological Polar Surface Area: 54

Additional information on 4-cyclobutyl-N-[(3,4-dimethoxyphenyl)methyl]-1,4-diazepane-1-carboxamide

Comprehensive Overview of 4-cyclobutyl-N-[(3,4-dimethoxyphenyl)methyl]-1,4-diazepane-1-carboxamide (CAS No. 2190365-61-6)

The compound 4-cyclobutyl-N-[(3,4-dimethoxyphenyl)methyl]-1,4-diazepane-1-carboxamide (CAS No. 2190365-61-6) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its intricate diazepane core and cyclobutyl substituent, this compound exhibits potential pharmacological properties, making it a subject of interest for researchers exploring novel therapeutic agents. The presence of the 3,4-dimethoxyphenyl moiety further enhances its bioactivity profile, particularly in targeting specific enzyme systems or receptor pathways.

In recent years, the scientific community has shown growing interest in diazepane derivatives due to their versatility in drug design. The 1,4-diazepane-1-carboxamide scaffold, as seen in this compound, is known for its ability to modulate central nervous system (CNS) targets, which aligns with current trends in addressing neurological disorders. Searches for "diazepane-based therapeutics" and "CNS drug discovery" have surged, reflecting the demand for innovative molecules like CAS 2190365-61-6.

The cyclobutyl group in this compound is another critical feature, as small-ring cycloalkanes are increasingly studied for their conformational rigidity and metabolic stability. This aligns with the pharmaceutical industry's focus on improving drug-like properties, such as bioavailability and half-life. Queries like "cyclobutyl in medicinal chemistry" and "optimizing drug pharmacokinetics" highlight the relevance of such structural motifs in modern research.

Another noteworthy aspect is the 3,4-dimethoxyphenyl segment, which is often associated with compounds exhibiting antioxidant or anti-inflammatory effects. This has led to speculation about the potential applications of 4-cyclobutyl-N-[(3,4-dimethoxyphenyl)methyl]-1,4-diazepane-1-carboxamide in areas like neuroprotection or cardiovascular health. Online searches for "dimethoxyphenyl compounds" and "multi-target drug design" underscore the public and scientific curiosity about such molecules.

From a synthetic perspective, the preparation of CAS 2190365-61-6 involves sophisticated organic transformations, including amide bond formation and selective functionalization of the diazepane ring. Researchers frequently search for "synthesis of diazepane carboxamides" and "challenges in heterocyclic chemistry," indicating the technical hurdles and innovations associated with such compounds.

In conclusion, 4-cyclobutyl-N-[(3,4-dimethoxyphenyl)methyl]-1,4-diazepane-1-carboxamide represents a compelling case study in the intersection of structural complexity and therapeutic potential. Its unique features—such as the cyclobutyl and dimethoxyphenyl groups—make it a valuable candidate for further investigation in drug development pipelines. As the scientific community continues to explore "next-generation small molecules" and "precision medicine," compounds like this will likely remain at the forefront of innovation.